N2-cyclopropylpyridine-2,3-diamine
Overview
Description
N2-cyclopropylpyridine-2,3-diamine is a chemical compound with the molecular formula C8H11N3 . It has a molecular weight of 149.19 g/mol . The IUPAC name for this compound is 2-N-cyclopropylpyridine-2,3-diamine .
Molecular Structure Analysis
The InChI code for this compound isInChI=1S/C8H11N3/c9-7-2-1-5-10-8(7)11-6-3-4-6/h1-2,5-6H,3-4,9H2,(H,10,11) . The Canonical SMILES structure is C1CC1NC2=C(C=CC=N2)N . Physical And Chemical Properties Analysis
This compound has a molecular weight of 149.19 g/mol . It has a computed XLogP3-AA value of 1 . The compound has 2 hydrogen bond donors and 3 hydrogen bond acceptors . It has a rotatable bond count of 2 . The exact mass and monoisotopic mass are 149.095297364 g/mol . The topological polar surface area is 50.9 Ų . The heavy atom count is 11 . The compound has a formal charge of 0 . The complexity of the compound is 133 .Scientific Research Applications
Coordination Chemistry and Luminescence
Complexes incorporating ligands structurally related to N2-cyclopropylpyridine-2,3-diamine are widely studied for their coordination chemistry and luminescence properties. For example, cyclometalated iridium(III) and platinum(II) complexes with related ligands demonstrate a range of emission efficiencies and potential applications in organic light-emitting device (OLED) technology and as cell imaging agents. The luminescence properties of these complexes, which can be rationalized with frontier-orbital considerations, highlight the potential for these materials in advanced technological applications (J. Williams, 2009).
Sensing and Imaging
Cyclometalated iridium(III) polypyridine complexes, for example, have found applications as intracellular sensors and organelle-targeting imaging reagents due to their photophysical properties. These complexes have been used in the development of luminescent chemosensors, showcasing the versatility of these compounds in biological applications (K. K. Lo & Karson Ka-Shun Tso, 2015).
Photocatalysis and Photoreactivity
The photocatalytic properties of related complexes have been explored in various studies. For instance, the oxidation of coordinated diamines in ruthenium complexes has been investigated, revealing insights into the redox properties and chemical reactivity of these compounds under light irradiation. Such studies contribute to understanding the catalytic mechanisms and potential applications of these complexes in oxidation reactions (G. Brown et al., 1976).
Therapeutic Applications
The exploration of cyclometalated complexes extends to potential therapeutic applications, including the design of metallodrugs and as agents in photodynamic therapy. The unique luminescent properties of these complexes, combined with their ability to interact with biological targets, open up possibilities for their use in medicinal chemistry and as probes for studying cellular processes (K. K. Lo, 2015).
Properties
IUPAC Name |
2-N-cyclopropylpyridine-2,3-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3/c9-7-2-1-5-10-8(7)11-6-3-4-6/h1-2,5-6H,3-4,9H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHUFORDTLJHGBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC2=C(C=CC=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80370672 |
Source
|
| Record name | N2-cyclopropylpyridine-2,3-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80370672 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
290313-23-4 |
Source
|
| Record name | N2-cyclopropylpyridine-2,3-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80370672 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N2-Cyclopropylpyridine-2,3-diamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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